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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two prominent small molecule

inhibitors of the Orai1 calcium channel, YM-58483 (also known as BTP2) and Synta66. The

objective is to present a clear, data-driven analysis of their performance, supported by

experimental evidence, to aid researchers in selecting the appropriate tool for their studies of

store-operated calcium entry (SOCE) and its physiological roles.

At a Glance: Key Differences
Feature YM-58483 (BTP2) Synta66

Primary Target Orai1, Orai2 Orai1

Effect on Orai2 Inhibition Potentiation

Effect on Orai3 Partial Inhibition No Effect

Reported IC50 for Orai1 ~2.8 µM (MDA-MB-231 cells)
~1-4 µM (RBL and HEK293

cells)

Effect on Cell Proliferation Inhibitory No significant effect

Effect on Cell Migration Inhibitory Inhibitory

Mechanism of Action: Targeting the Orai1 Channel
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Both YM-58483 and Synta66 are potent inhibitors of Orai1, the pore-forming subunit of the

calcium release-activated calcium (CRAC) channel. The activation of Orai1 is a critical step in

store-operated calcium entry (SOCE), a fundamental cellular process for calcium signaling.

This process is initiated by the depletion of calcium from the endoplasmic reticulum (ER), which

is sensed by the stromal interaction molecule 1 (STIM1). STIM1 then translocates to the

plasma membrane where it directly interacts with and activates Orai1 channels, leading to an

influx of extracellular calcium.
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To cite this document: BenchChem. [YM-58483 vs. Synta66: A Comparative Guide to Orai1
Inhibition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682358#ym-58483-versus-synta66-efficacy-in-
inhibiting-orai1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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